Cas no 7758-23-8 (Calcium phosphate)

• Product Name: Calcium phosphate
• CAS No: 7758-23-8
• MF: CaH₄O₈P₂
• MW: 234.052481651306
• MDL: MFCD00010898
• CID: 47752
• PubChem ID: 24454
• Update Time: 2025-10-22

Calcium phosphate Chemical and Physical Properties

Names and Identifiers

• Calcium phosphate
• Calcium bis(dihydrogenphosphate) Monohydrate
• Calcium dihydrogenphoshate
• Calcium phosphate monobasic monohydrate
• Calcium tetrahydrogen
• Calcium dihydrogen phosphate,food grade
• Monocalcium Phosphate
• Calcium phosphate monobasic
• CALCIUM BIS-(DIHYDROGEN PHOSPHATE) MONOHYDRATE
• Calcium dihydrogen orthophosphate
• CALCIUM DIHYDROGENPHOSPHATE
• MONOCALCIUM PHOSPHATE(MCP)
• Acid calciuM phosphate
• CalciuM bis(hydrogen phosphate)hydrate
• PriMary calciuM phosphate
• Calcium dihydrogen phoshate
• Calcium bis(dihydrogen phosphate)
• Calcium DihydrogenPhoshate hydrate
• CHEBI:35433
• DTXCID0024262
• CALCIUM PHOSPHATE, MONOBASIC [MI]
• CALCIUM PHOSPHATE MONOBASIC [WHO-DD]
• Ca(H2PO4)2
• calcium didihydrogenphosphate ion
• CaH4O8P2
• Calcium bisphosphate
• Monobasic calcium phosphate
• Calciumdihydrogenphoshate
• Monocalcium orthophosphate
• E-341(I)
• calcium;dihydrogen phosphate
• INS-341(I)
• 701EKV9RMN
• DTXSID2044262
• Calcium Phosphate monobasic anhydrous
• MONOBASIC CALCIUM PHOSPHATE, ANHYDROUS
• Calcium tetrahydrogen phosphate
• UNII-701EKV9RMN
• Dihydromonocalcium phosphate
• AKOS015902863
• Calcium monobasic phosphate
• Calcium phosphate, monobasic
• Calcium diorthophosphate
• Calcium hydrogen phosphate (Ca(H2PO4)2)
• HSDB 1441
• Calcium bis(dihydrogenorthophosphate)
• Calcium tetrahydrogen orthophosphate
• Calcium dihydrogen phosphate
• Calcium biphosphate
• CALCIUM DIHYDROGEN PHOSPHATE [INCI]
• EINECS 231-837-1
• Monocalcium phosphate, monobasic
• INS NO.341(I)
• Calcium phosphate, monobasic, anhydrous
• Q414673
• Monobasic calcium phosphateMonocalcium orthophosphate
• CALCIUM DIHYDROGEN TETRAOXOPHOSPHATE
• EC 231-837-1
• V 90
• C 38 (phosphate)
• 7758-23-8
• Phosphoric acid, calcium salt (2:1)
• CALCIUM BIS(DIHYDROGEN PHOSPHATE) [HSDB]
• Calcium phosphate (1:2)
• NS00074388
• calcium bis(dihydrogenphosphate)

• MDL： MFCD00010898
• Inchi： 1S/Ca.2H3O4P/c;2*1-5(2,3)4/h;2*(H3,1,2,3,4)/q+2;;/p-2
• InChI Key： YYRMJZQKEFZXMX-UHFFFAOYSA-L
• SMILES： [Ca+2].P(=O)([O-])(O)O.P(=O)([O-])(O)O

Computed Properties

• Exact Mass: 233.90100
• Monoisotopic Mass: 233.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless triclinic crystal or white crystalline powder
• Density: 2.22（16/4℃）
• Melting Point: No data available
• Boiling Point: 158 °C at 760 mmHg
• Flash Point: No data available
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong acids.
• PSA: 180.80000
• LogP: -0.98080
• Merck: 13,1698
• Vapor Pressure: No data available

Calcium phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37-S37/39
• RTECS：TB8527000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep tightly closed in a cool place and tightly closed in a sealed container.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium phosphate

Properties and Applications of Calcium Phosphate (CAS No. 7758-23-8)

Calcium Phosphate, with the chemical formula Ca₃(PO₄)₂, is a naturally occurring mineral that holds significant importance in both industrial and pharmaceutical applications. Its CAS number, 7758-23-8, uniquely identifies it as a compound with a well-documented chemical structure and properties. This compound is widely recognized for its versatility, making it a staple in various scientific and commercial domains.

The crystalline structure of Calcium Phosphate contributes to its remarkable stability and biocompatibility, which are particularly valuable in medical and biological research. It exists in several forms, including dicalcium phosphate dihydrate (DCPD) and tricalcium phosphate (TCP), each with distinct characteristics that make them suitable for different applications. The most commonly referenced form under the CAS number 7758-23-8 is typically the anhydrous powder, which is highly stable under standard conditions.

In the realm of pharmaceuticals, Calcium Phosphate serves as a critical excipient in drug formulations. Its biocompatibility allows it to be used in tablet production without causing adverse reactions. Recent studies have highlighted its role in enhancing drug stability and bioavailability, particularly for formulations requiring controlled release mechanisms. The compound's ability to interact with other pharmaceutical ingredients without degrading them makes it an indispensable component in the development of advanced drug delivery systems.

One of the most exciting developments in the application of Calcium Phosphate is its use in regenerative medicine. Researchers have leveraged its osteoconductive properties to develop scaffolds that promote bone growth and healing. These scaffolds, often combined with growth factors or cells, have shown promising results in clinical trials for treating bone defects and fractures. The natural resemblance of Calcium Phosphate to hydroxyapatite, the primary mineral component of human bone, enhances its compatibility with biological tissues.

The industrial significance of Calcium Phosphate extends beyond pharmaceuticals. It is widely used as a dietary supplement to prevent or treat calcium deficiency, particularly in dairy products and fortified foods. Its solubility profile allows for efficient absorption by the body, making it an effective source of elemental calcium. Additionally, its role as a fertilizer amendment has been explored, where it helps to supply phosphorus to plants, promoting healthier growth.

Environmental applications of Calcium Phosphate are also gaining traction. It has been investigated as a potential agent for water purification due to its ability to bind heavy metals and other contaminants. This property makes it useful in wastewater treatment plants where it aids in removing toxic substances before water is discharged into natural bodies. Furthermore, its use as a soil conditioner has been proposed to mitigate acidification issues in agricultural lands.

Recent advancements in material science have further expanded the utility of Calcium Phosphate. Researchers are exploring its potential as a precursor for ceramic materials used in high-performance applications such as dental implants and electronic components. The compound's thermal stability and electrical insulating properties make it an attractive candidate for these specialized uses. Innovations in synthesis techniques have also enabled the production of nanostructured forms of Calcium Phosphate, which exhibit enhanced reactivity and surface area compared to their bulk counterparts.

The chemical behavior of Calcium Phosphate (CAS No. 7758-23-8) under various conditions has been extensively studied to optimize its applications. For instance, researchers have examined its solubility in different pH environments to improve formulations for oral administration. Understanding how it interacts with water molecules has also led to advancements in hydration processes used during manufacturing. These insights have not only improved product performance but also reduced production costs through more efficient processing methods.

The future prospects for Calcium Phosphate are bright, with ongoing research focusing on expanding its applications into emerging fields such as nanomedicine and sustainable energy storage. Its versatility and biocompatibility ensure that it will remain a cornerstone material across multiple industries for years to come. As scientific understanding continues to evolve, new possibilities will undoubtedly arise, further solidifying the importance of this compound.